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Compound of Interest

Compound Name: 4-Fluorobenzaldehyde

Cat. No.: B137897

Essential Safety and Handling Guide for 4-
Fluorobenzaldehyde

This guide provides crucial safety protocols, personal protective equipment (PPE)
requirements, and logistical plans for the handling and disposal of 4-Fluorobenzaldehyde,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

4-Fluorobenzaldehyde is classified as a hazardous chemical with the following primary risks:
o Flammable Liquid: It is a combustible liquid and vapor.[1][2][3][4]

» Health Hazards: The substance is harmful if swallowed, causes serious eye irritation, skin
irritation, and may cause respiratory irritation.[1][2][3][5]

e Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[3][6]

Quantitative Data Summary

The key physical, chemical, and safety properties of 4-Fluorobenzaldehyde are summarized
below for quick reference.
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Property Value

Physical State Clear, colorless to light yellow liquid[1][3][71[8][]
CAS Number 459-57-4[1][2][3]

Molecular Formula C7HsFO[2][8]

Molecular Weight 124.11 g/mol [2]

Boiling Point 181 °C at 758 mmHg[3]

Melting Point -10 °C[3][8]

Flash Point 56 °C - 62 °C (closed cup)[3]

Density 1.150 - 1.157 g/mL at 25 °CJ[3][8]

Oral LD50 (Rat) >= 1600 - <= 1800 mg/kg bw[1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 4-Fluorobenzaldehyde. The
minimum required PPE is detailed below.
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Protection Type

Required Equipment

Justification & Best
Practices

Eye/Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][10]
A face shield should be used
where splashing is a significant
risk.[2][6]

Protects against splashes and
vapors that cause serious eye
irritation.[1][2] Contact lenses
should not be worn as they
can absorb and concentrate

irritants.[4]

Skin & Body Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).[5][6]
A flame-retardant, impervious
lab coat or apron must be worn
and fully buttoned.[1][6]

Prevents skin contact which
can cause irritation.[1][2]
Contaminated gloves must be

disposed of properly after use.

[2]

Respiratory Protection

Use only in a well-ventilated
area, such as a chemical fume
hood.[5][11] If exposure limits
are exceeded, a full-face
respirator with appropriate
cartridges (e.g., type ABEK)

must be used.[1]

Protects against inhalation of
vapors which may cause

respiratory irritation.[1][2]

Handling and Storage Plan

Strict adherence to handling and storage protocols is essential to prevent accidents and

maintain chemical integrity.
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Procedure Guidelines

Avoid contact with skin, eyes, and clothing.[2][6]
[11] Do not inhale vapors or mists.[2] Keep
away from heat, sparks, open flames, and other
Safe Handling ignition sources.[1][4][10][11] Use non-sparking
tools and explosion-proof equipment.[1][11]
Ground and bond containers during transfer to
prevent static discharge.[1][11] Wash hands

thoroughly after handling.[1][3][11]

Store in a cool, dry, well-ventilated place.[1][11]
Keep the container tightly closed.[1][10][11]
Store locked up.[1][10] Containers must be
carefully resealed and kept upright to prevent
Storage leakage.[2] Store away from incompatible
materials such as strong oxidizing agents,
strong bases, and strong reducing agents.[3][4]
The substance is air-sensitive and should be

stored under an inert gas like argon.[10]

Emergency and Disposal Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[1][11] If
breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek

immediate medical attention.[1][11]

Skin Contact

Immediately remove all contaminated clothing.
[1][4] Wash the affected area with plenty of soap
and water for at least 15 minutes.[1][11] Seek

medical attention if irritation persists.[4]

Eye Contact

Rinse cautiously with plenty of water for at least
15 minutes, holding the eyelids open.[1][10][11]
Remove contact lenses if present and easy to
do.[1][10] Continue rinsing and get immediate
medical attention from an ophthalmologist.[10]
[11]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth
with water.[1][2] If the victim is conscious and
alert, give 2-4 cupfuls of water or milk.[11] Never
give anything by mouth to an unconscious
person.[1][11] Call a physician or Poison Control

Center immediately.[1]

Spill and Disposal Plan

Proper management of spills and waste is crucial for environmental and personal safety.
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Procedure

Guidelines

Accidental Release

Remove all sources of ignition.[2][4] Evacuate
personnel to a safe area upwind of the spill.[2]
Ensure adequate ventilation.[2] Avoid breathing
vapors.[2][4] Contain the spill using an inert,
non-combustible absorbent material (e.g., sand,
earth, vermiculite).[4] Collect the material using
non-sparking tools and place it in a suitable,
labeled container for disposal.[2][4] Prevent the
chemical from entering drains or waterways.[2]
[4][10]

Disposal

Dispose of contents and containers in
accordance with local, state, and federal
regulations.[1][3] Surplus and non-recyclable
solutions should be offered to a licensed
disposal company.[2] Contaminated packaging

should be disposed of as unused product.[2]

Procedural Workflow

Chemical Spill Response Workflow

The following diagram outlines the logical steps for responding to a 4-Fluorobenzaldehyde

spill.
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Caption: Workflow for handling a 4-Fluorobenzaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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